Cas no 2060032-57-5 (6-bromo-4-chloro-7-fluoro-3-methylquinolin-8-amine)

• Product Name: 6-bromo-4-chloro-7-fluoro-3-methylquinolin-8-amine
• CAS No: 2060032-57-5
• MF: C₁₀H₇BrClFN₂
• MW: 289.531383752823
• MDL: MFCD30476706
• CID: 5163675
• PubChem ID: 125426057
• Update Time: 2025-07-22

6-bromo-4-chloro-7-fluoro-3-methylquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinamine, 6-bromo-4-chloro-7-fluoro-3-methyl-
• 6-bromo-4-chloro-7-fluoro-3-methylquinolin-8-amine

• MDL： MFCD30476706
• Inchi： 1S/C10H7BrClFN2/c1-4-3-15-10-5(7(4)12)2-6(11)8(13)9(10)14/h2-3H,14H2,1H3
• InChI Key： RZTHNGSTAXBSCE-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=C(F)C=2N)C(Cl)=C(C)C=1

Additional information on 6-bromo-4-chloro-7-fluoro-3-methylquinolin-8-amine

Comprehensive Overview of 6-Bromo-4-chloro-7-fluoro-3-methylquinolin-8-amine (CAS No. 2060032-57-5)

The compound 6-bromo-4-chloro-7-fluoro-3-methylquinolin-8-amine (CAS No. 2060032-57-5) is a halogenated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including bromo, chloro, and fluoro substituents, this molecule exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its reactive amine group and halogenated aromatic ring.

In recent years, the demand for halogenated quinolines has surged due to their versatility in medicinal chemistry. The 6-bromo-4-chloro-7-fluoro-3-methylquinolin-8-amine structure is often explored for its potential in targeting kinase inhibitors and antimicrobial agents, aligning with the growing focus on combating antibiotic resistance. Its fluorine and chlorine atoms enhance metabolic stability, a key consideration in modern drug design. This compound is also being studied for its photophysical properties, which could be leveraged in organic electronics and sensor development.

The synthesis of 6-bromo-4-chloro-7-fluoro-3-methylquinolin-8-amine typically involves multi-step reactions, including halogenation and amination processes. Its CAS No. 2060032-57-5 serves as a critical identifier for researchers sourcing high-purity samples. Given the rise of AI-driven drug discovery, this compound’s structural data is increasingly uploaded to cheminformatics databases, enabling virtual screening and molecular docking studies. Users frequently search for "quinoline derivatives solubility" or "halogenated amine synthesis," reflecting its relevance in both academic and industrial settings.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are optimizing synthetic routes to minimize waste, addressing queries like "eco-friendly halogenation methods." Additionally, its potential as a fluorescence probe aligns with trends in bioimaging and diagnostics. The compound’s methyl group further enhances lipophilicity, a trait valuable in CNS drug development, another hot topic in pharmaceutical forums.

In summary, 6-bromo-4-chloro-7-fluoro-3-methylquinolin-8-amine (CAS No. 2060032-57-5) represents a multifaceted tool for chemists. Its applications span from targeted therapeutics to advanced materials, resonating with current interests in precision medicine and sustainable chemistry. As databases and search trends indicate, this compound’s utility ensures its prominence in ongoing scientific innovation.